![molecular formula C10H14Cl2FN B1436408 (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride CAS No. 91817-70-8](/img/structure/B1436408.png)
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride
Overview
Description
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride is a chemical compound with the CAS Number: 91817-70-8. It has a molecular weight of 238.13 and its IUPAC name is 2-chloro-N-(4-fluorobenzyl)-N-methylethan-1-amine hydrochloride . This compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride is 1S/C10H13ClFN.ClH/c1-13(7-6-11)8-9-2-4-10(12)5-3-9;/h2-5H,6-8H2,1H3;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride is a powder that is stored at room temperature . It has a molecular weight of 238.13 .Scientific Research Applications
Application
“(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride” has been used in the discovery of new inhibitors for Histone Deacetylases (HDACs), which are important enzymes participating in the regulation of gene expression . The inhibition of HDACs has shown potential for the treatment of various diseases including tumors .
Method of Application
In the research, fluorine substitution was performed on a previously derived lead compound to synthesize a new molecule, N-(2-amino-4-fluorophenyl)-4-[bis-(2-chloroethyl)-amino]-benzamide (FNA). This molecule exhibited class I (HDAC1, 2, and 3) selectivity in the in vitro enzymatic assay and was especially potent against HDAC3 activity .
Results
The results of the in vitro antiproliferative assay indicated that FNA exhibited solid tumor cell inhibitory activities with an IC50 value of 1.30 μM against HepG2 cells. This was significantly more effective than the control compound, SAHA, which had an IC50 of 17.25 μM . Moreover, the in vivo xenograft model study revealed that FNA could inhibit tumor growth with a tumor growth inhibition (TGI) of 48.89%, compared with SAHA (TGI of 48.13%) .
Safety And Hazards
This compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-chloro-N-[(4-fluorophenyl)methyl]-N-methylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClFN.ClH/c1-13(7-6-11)8-9-2-4-10(12)5-3-9;/h2-5H,6-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILJLPKAFMYLYBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCl)CC1=CC=C(C=C1)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride | |
CAS RN |
91817-70-8 |
Source
|
| Record name | Benzenemethanamine, N-(2-chloroethyl)-4-fluoro-N-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=91817-70-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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